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Compound of Interest

Compound Name: Pentedrone hydrochloride

CAS No.: 879669-95-1

Cat. No.: B3395639

Get Quote

Content Type: Technical Whitepaper Subject: Structural, Pharmacological, and Analytical

Divergence of Second-Generation Cathinones

Executive Summary
Pentedrone and Pentylone represent two distinct subclasses of synthetic cathinones that share

a common

-propylaminopentiophenone skeleton but diverge critically at the phenyl ring. Pentedrone
(specifically its stable salt form, Pentedrone Hydrochloride) acts as a monoamine transporter
inhibitor with high selectivity for the dopamine transporter (DAT). Pentylone, distinguished by a
3,4-methylenedioxy substitution, exhibits a "hybrid" profile with enhanced serotonin transporter
(SERT) affinity.[1] This guide delineates the physicochemical, metabolic, and
pharmacodynamic differences required for accurate research and development.
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The fundamental difference between Pentedrone and Pentylone lies in the 3,4-methylenedioxy

motif.[1][2] This structural modification is analogous to the difference between

Methamphetamine and MDMA (Ecstasy), fundamentally altering the molecule's lipophilicity and

binding pocket affinity.

Molecular Scaffold Comparison
Feature Pentedrone Hydrochloride Pentylone Hydrochloride

IUPAC Name
2-(methylamino)-1-

phenylpentan-1-one HCl

1-(1,3-benzodioxol-5-yl)-2-

(methylamino)pentan-1-one

HCl

Core Skeleton -alkylated cathinone -alkylated cathinone

Aromatic Substitution None (Unsubstituted Phenyl) 3,4-Methylenedioxy ring

-Carbon Chain Propyl (C3) Propyl (C3)

Formula

Molar Mass (Base) 191.27 g/mol 235.28 g/mol

Solubility High (Water/Ethanol) High (Water/Ethanol)

The "Methylenedioxy Effect"
The addition of the methylenedioxy ring in Pentylone introduces electron density and steric bulk

to the aromatic region. In medicinal chemistry, this modification typically:

Increases Lipophilicity: enhancing blood-brain barrier (BBB) permeability.

Alters Metabolic Stability: The ring becomes a primary target for CYP450 enzymes

(demethylenation).

Shifts Transporter Selectivity: Steric interaction with the SERT binding pocket is enhanced,

reducing the DAT/SERT selectivity ratio compared to the unsubstituted parent.
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PENTEDRONE HCl Unsubstituted Phenyl Ring High DAT Selectivity

PENTYLONE HCl 3,4-Methylenedioxy Ring Enhanced SERT Affinity

Structural Analog
(Methamphetamine -> MDMA relationship)

Common Scaffold
(2-methylamino-1-pentanone)

+ Phenyl (H)

+ Benzodioxole (-O-CH2-O-)
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Figure 1: Structural divergence rooted in the aromatic substitution, dictating downstream

pharmacodynamics.

Pharmacodynamics: Mechanism of Action[2]
Research indicates that while both compounds interact with monoamine transporters, their

mode of interaction (blocker vs. substrate) and selectivity profiles differ significantly.

Transporter Selectivity (DAT vs. SERT)
Pentedrone acts primarily as a catecholamine uptake inhibitor. It binds to DAT and NET

(Norepinephrine Transporter) but has negligible affinity for SERT. This creates a

psychostimulant profile similar to Methamphetamine but with a mechanism closer to

Methylphenidate (reuptake inhibition rather than release).

Pentylone, due to the methylenedioxy ring, exhibits a hybrid profile. It retains DAT inhibition but

gains significant SERT affinity.

Pentedrone DAT/SERT Ratio: ~54 (Highly Dopaminergic)

Pentylone DAT/SERT Ratio: ~6.2 (Mixed profile)

Functional Potency Data ( )
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Target Pentedrone (nM) Pentylone (nM) Implications

DAT Inhibition ~140 ~280
Pentedrone is ~2x

more potent at DAT.

SERT Inhibition >10,000 ~600
Pentylone is >16x

more potent at SERT.

NET Inhibition ~40 ~80
Both are potent

noradrenergic agents.

Data synthesized from in vitro uptake inhibition assays (e.g., Simmler et al., 2014; Baumann et

al., 2018).
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Figure 2: Comparative receptor binding affinities. Note Pentedrone's negligible interaction with

SERT.[3]

Metabolic Profiling
Understanding the metabolic fate is crucial for toxicology screening and interpreting

pharmacokinetic data. The methylenedioxy ring of Pentylone opens a metabolic pathway

unavailable to Pentedrone.

Pentedrone Metabolism[1][7]
Primary Pathway: Reduction of the

-keto group to the corresponding alcohol (nor-pentedrone alcohol).
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Secondary Pathway: N-demethylation to nor-pentedrone.[4]

Outcome: Metabolites are generally less active; limited phase II conjugation compared to

Pentylone.

Pentylone Metabolism
Primary Pathway (Demethylenation): The CYP450 enzymes attack the methylenedioxy ring,

opening it to form a catechol (dihydroxy) intermediate.

Phase II Conjugation: The resulting catechol is rapidly methylated by COMT (Catechol-O-

Methyltransferase) to form 4-hydroxy-3-methoxy metabolites.

Clinical Relevance: The presence of demethylenyl-pentylone metabolites in urine is a

specific biomarker distinguishing it from Pentedrone.

Analytical Differentiation (Forensic & Research)
A critical challenge in drug development and forensics is the "Isobaric Fragment Problem."

The m/z 86 Challenge (GC-MS)
Both Pentedrone and Pentylone undergo

-cleavage during Electron Ionization (EI) in GC-MS.

Shared Base Peak: Both yield a dominant iminium ion at m/z 86 (

).

Risk: Relying solely on the base peak can lead to misidentification.

Differentiation Protocol
Method A: Molecular Ion Observation

Pentedrone: The molecular ion (

) is often weak or absent.
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Pentylone: Shows a distinct molecular ion at m/z 236 and characteristic fragments at m/z

218 and m/z 205 (retaining the methylenedioxy ring).[5]

Method B: Chemical Derivatization (Recommended) Use Heptafluorobutyric anhydride (HFBA)

derivatization.[6]

Incubate: Sample with HFBA at 70°C for 20 mins.

Result: The derivatized products separate significantly in retention time and produce distinct

mass spectra due to the mass difference of the aromatic core.

Unknown Sample
(Cathinone)

GC-MS Analysis (EI)

Base Peak m/z 86 detected

Check Molecular Ion & Secondary Fragments

ID: Pentedrone
(No M+ or weak; No m/z 200+ fragments)

ID: Pentylone
(M+ 236; Fragments 218, 205)

Ambiguous?
Perform HFBA Derivatization
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Figure 3: Decision tree for analytical differentiation to avoid false positives due to the shared

iminium ion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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